Cas no 1448858-50-1 (2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone)
1448858-50-1 structure
Product Name:2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone
CAS No:1448858-50-1
MF:C9H5F6NO
MW:257.132523298264
CID:2621143
Update Time:2023-08-07
2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties
Names and Identifiers
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- 2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone
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- Inchi: 1S/C9H5F6NO/c10-8(11,12)5-3-1-2-4(6(5)16)7(17)9(13,14)15/h1-3H,16H2
- InChI Key: PRLNOFWIIWOPDH-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(C(C(F)(F)F)=O)=C1N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 297
- XLogP3: 3.5
- Topological Polar Surface Area: 43.1
2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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